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Compound of Interest

Compound Name: 1,2-Dichloro-1,2-difluoroethene

Cat. No.: B8795073 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1,2-Dichloro-1,2-difluoroethene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 1,2-dichloro-
1,2-difluoroethene (C₂Cl₂F₂), a compound used in various industrial processes, including as

an intermediate in chemical synthesis and in fire suppression applications.[1] Given its

hazardous properties, adherence to strict safety protocols is essential for personnel protection

and environmental safety.

Chemical Identification and Properties
1,2-Dichloro-1,2-difluoroethene is a colorless gas or liquid that exists as two stereoisomers,

cis and trans.[2] It is important to handle this chemical with care due to its potential health

hazards and reactivity.

Table 1: Physical and Chemical Properties of 1,2-Dichloro-1,2-difluoroethene
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Property Value Source(s)

Molecular Formula C₂Cl₂F₂ [1][3][4][5]

Molecular Weight 132.92 g/mol [1][3][4][6]

CAS Number 598-88-9 (for the mixture) [4][5]

311-81-9 (cis-isomer) [2]

381-71-5 (trans-isomer) [2]

Appearance Colorless gas or liquid [1][2]

Boiling Point 22.8 °C (73.1 °F) at 760 mmHg [5]

Melting Point
-119.6 °C (-183.3 °F) (cis) /

-93.3 °C (-135.9 °F) (trans)
[2]

Density 1.503 g/cm³ [5]

Vapor Pressure 821 mmHg at 25°C [5]

Flash Point -41.9 °C (-43.4 °F) [5]

Hazard Identification and Classification
This chemical is classified as hazardous. It can cause serious health effects upon exposure.

The primary hazards include skin and eye irritation, respiratory irritation, and potential fatality if

inhaled.[7][8] It is also a gas under pressure, which may explode if heated.[7]

Table 2: GHS Hazard Classification
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Hazard Class Hazard Statement GHS Pictogram

Gas under pressure

H280: Contains gas under

pressure; may explode if

heated.

Gas Cylinder

Skin corrosion/irritation H315: Causes skin irritation. Exclamation Mark

Serious eye damage/eye

irritation

H319: Causes serious eye

irritation.
Exclamation Mark

Acute toxicity, inhalation H330: Fatal if inhaled. Skull and Crossbones

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation.
Exclamation Mark

Specific target organ toxicity —

single exposure

H336: May cause drowsiness

or dizziness.
Exclamation Mark

Source:[7][8]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risks.

Handling
Handle only in a well-ventilated area, preferably within a chemical fume hood.[7][8][9]

Use non-sparking, explosion-proof tools and equipment to prevent ignition.[7][9]

Ground all equipment to prevent fire caused by electrostatic discharge.[7][10]

Avoid contact with skin and eyes by wearing suitable protective clothing and equipment.[7][8]

[9]

Do not breathe gas, fumes, vapors, or spray.[8]

Wash hands thoroughly after handling.[8]
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Storage
Store in a dry, cool, and well-ventilated place.[7][8][9]

Keep containers tightly closed.[7][8]

Protect from sunlight and do not expose to temperatures exceeding 50°C (122°F).[8]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

finely divided metals (e.g., Al, Mg, Zn).[8]

Store apart from foodstuff containers.[7][9]

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when working with 1,2-dichloro-1,2-
difluoroethene.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Source(s)

Eye/Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH).

[7][9]

Skin Protection

Impervious, fire/flame-resistant

clothing. Chemical-

impermeable gloves (inspect

prior to use).

[7][9]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced. For

unknown or IDLH

concentrations, a self-

contained breathing apparatus

(SCBA) is required.

[7][9][11]

Foot Protection Safety shoes. [8]
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Experimental Protocols and Workflows
Detailed experimental protocols for determining the toxicological properties of 1,2-dichloro-1,2-
difluoroethene are not publicly available. However, standardized OECD guidelines are

typically followed for such assessments. Below are logical workflows for safe handling and

emergency response based on compiled safety data.

Safe Handling Workflow
This diagram outlines the essential steps for safely handling 1,2-dichloro-1,2-difluoroethene
in a laboratory setting.
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Safe Handling Workflow for 1,2-dichloro-1,2-difluoroethene

Preparation

Handling Procedure

Post-Handling

1. Review SDS and Conduct
Risk Assessment

2. Verify Engineering Controls
(Fume Hood, Ventilation)

3. Select and Inspect
Appropriate PPE

4. Handle in a Well-Ventilated Area
(Chemical Fume Hood)

5. Use Non-Sparking Tools
and Grounded Equipment

6. Keep Container Tightly Closed
When Not in Use

7. Store in a Cool, Dry,
Well-Ventilated Area

8. Decontaminate Work Area
and Equipment

9. Dispose of Waste According
to Regulations

Click to download full resolution via product page

Safe handling workflow from preparation to disposal.
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Emergency Spill Response Workflow
This diagram provides a logical sequence of actions to be taken in the event of an accidental

spill.
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Emergency Spill Response Workflow

Spill Occurs

1. Evacuate Unnecessary Personnel
and Isolate Area (min. 50m)

2. Ensure Adequate Ventilation
(Upwind Position)

3. Remove All Ignition Sources

4. Don Appropriate PPE
(SCBA, Chemical Suit)

5. Stop Leak if Safe to Do So
Contain Spill with Absorbent

6. Collect with Non-Sparking Tools
into a Closed Container

7. Dispose of Waste via
Licensed Contractor

8. Decontaminate Area
and Equipment

9. Report Incident

Click to download full resolution via product page

Step-by-step procedure for responding to a chemical spill.
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Emergency Procedures
Immediate and appropriate action during an emergency is crucial.

First-Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[7][8][9] Do not use

mouth-to-mouth resuscitation.[7][9]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water.[7][8][9] Consult a doctor.[7][9]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes.[7][9] Remove contact

lenses if present and easy to do so.[8] Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a poison control center

or doctor immediately.[7][8][9] Never give anything by mouth to an unconscious person.[7][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[3][7][8]

Specific Hazards: The substance is a gas under pressure and may explode if heated.[7]

Containers may explode when heated.[8] Thermal decomposition can generate toxic and

irritating gases like hydrogen chloride and hydrogen fluoride.[8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[7][8][9]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area, keeping people upwind of the

spill.[7][9] Avoid breathing vapors and ensure adequate ventilation.[7][8][9] Remove all

sources of ignition.[7][9]
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Environmental Precautions: Prevent further leakage if it is safe to do so. Do not let the

chemical enter drains or the environment.[7][9]

Containment and Cleanup: Use spark-proof tools and explosion-proof equipment.[7][9]

Collect the material with a non-combustible absorbent material and place it in a suitable,

closed container for disposal.[8][12]

Stability and Reactivity
Reactivity: Can react violently with strong reducing agents and active metals.[3] Contact with

water or steam may produce toxic fumes.[3]

Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[10]

Incompatible Materials: Strong oxidizing agents, strong bases, alkali metals, and finely

divided metals.[8]

Hazardous Decomposition Products: Upon heating or in a fire, may produce toxic fumes,

including carbon oxides, hydrogen chloride, and hydrogen fluoride.[3][8]

Toxicological Information
Detailed quantitative toxicological data such as LD50 or LC50 values are not readily available

in the provided search results. However, the GHS classification indicates it is fatal if inhaled

(Acute Toxicity, Category 1).[7] It causes skin and serious eye irritation, and may cause

respiratory irritation, drowsiness, or dizziness.[7][8]

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations. The material can be sent to a licensed chemical destruction plant or disposed of

via controlled incineration with flue gas scrubbing.[9] Do not discharge into sewer systems or

contaminate water or soil.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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